Cas no 898783-07-8 (4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898783-07-8
• MF: C₁₉H₂₁ClN₂O
• MW: 328.835843801498
• MDL: MFCD03842818
• CID: 994262
• PubChem ID: 24725478
• Update Time: 2025-06-13

4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone
• DTXSID80643873
• 4'-chloro-2-(4-methylpiperazinomethyl)benzophenone
• 898783-07-8
• AKOS016021250
• 4'-CHLORO-2-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• MFCD03842818
• (4-Chlorophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone

• MDL： MFCD03842818
• Inchi： 1S/C19H21ClN2O/c1-21-10-12-22(13-11-21)14-16-4-2-3-5-18(16)19(23)15-6-8-17(20)9-7-15/h2-9H,10-14H2,1H3
• InChI Key： FJOHVYZXHYUEEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CC=CC=C1CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 328.1342410g/mol
• Monoisotopic Mass: 328.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone

Comprehensive Overview of 4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone (CAS No. 898783-07-8): Properties, Applications, and Industry Insights

4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone (CAS No. 898783-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This benzophenone derivative is characterized by the presence of a chloro substituent at the 4' position and a 4-methylpiperazinomethyl group at the 2 position, which contribute to its distinct chemical reactivity and biological activity. Researchers and industry professionals are increasingly interested in this compound for its role in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

The molecular structure of 4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone (CAS No. 898783-07-8) offers a versatile scaffold for medicinal chemistry. The benzophenone core provides a stable aromatic system, while the 4-methylpiperazine moiety introduces basicity and potential hydrogen-bonding capabilities. These features make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in creating selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators, aligning with current trends in neuropharmacology and mental health therapeutics.

From a synthetic chemistry perspective, CAS No. 898783-07-8 is often utilized in cross-coupling reactions and reductive amination processes. Its chloro group serves as an excellent leaving group for nucleophilic aromatic substitution, while the methylpiperazine side chain can participate in further functionalization. This dual reactivity has made it a popular choice for constructing heterocyclic compounds and pharmacophores in drug development pipelines. The compound's stability under various reaction conditions has been documented in several peer-reviewed publications, making it a reliable building block for organic synthesis.

In the context of current pharmaceutical trends, 4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone has been investigated for its potential in addressing neurodegenerative diseases and mood disorders - two areas receiving substantial research funding globally. The compound's ability to cross the blood-brain barrier (BBB) due to its balanced lipophilicity and molecular weight makes it particularly interesting for CNS drug development. Some derivative compounds have shown promise in preclinical studies for Alzheimer's disease and Parkinson's disease therapeutics, though further clinical evaluation is needed.

The analytical characterization of CAS No. 898783-07-8 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Recent advancements in computational chemistry have also enabled more efficient prediction of this compound's physicochemical properties, including its logP value, pKa, and molecular polar surface area - all critical parameters in drug design.

From a commercial availability standpoint, 4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone is supplied by several specialty chemical manufacturers under strict quality control measures. The global market for such pharmaceutical intermediates has grown steadily, driven by increasing R&D investments in the life sciences sector. Proper handling and storage recommendations include protection from moisture and maintenance at controlled room temperature to ensure long-term stability of the compound.

Environmental and safety considerations for CAS No. 898783-07-8 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended when handling the material. Disposal should comply with local regulations for chemical waste, emphasizing the importance of responsible research practices in the chemical and pharmaceutical industries.

Future research directions for 4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone may explore its potential in cancer therapeutics, particularly as a scaffold for tyrosine kinase inhibitors. The compound's structural flexibility allows for various modifications that could enhance selectivity and potency against specific molecular targets. Additionally, its application in fluorescent probes and biochemical tools represents another promising avenue, leveraging the photophysical properties inherent to the benzophenone structure.

In conclusion, 4'-Chloro-2-(4-methylpiperazinomethyl) benzophenone (CAS No. 898783-07-8) stands as a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Its unique combination of aromatic and aliphatic components, coupled with functional groups amenable to further modification, ensures its continued relevance in scientific research. As the pharmaceutical industry moves toward more targeted therapies and personalized medicine, compounds like this will likely play an increasingly important role in addressing complex medical challenges.